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Compound of Interest

Compound Name: JNJ-42153605
Cat. No.: B15620964
Get Quote
\ J

CAS Number: 1254977-87-1

Chemical Name: 3-(cyclopropylmethyl)-7-(4-phenylpiperidin-1-yl)-8-(trifluoromethyl)[1][2]
[3]triazolo[4,3-a]pyridine

This document provides an in-depth technical overview of INJ-42153605, a potent and
selective positive allosteric modulator (PAM) of the metabotropic glutamate 2 (mGlu2) receptor.
It is intended for researchers, scientists, and professionals in the field of drug development.

Core Compound and Pharmacological Data

JNJ-42153605 is a small molecule that enhances the signaling of the mGlu2 receptor in the
presence of the endogenous agonist, glutamate. This mechanism of action has been
investigated for its potential therapeutic effects in psychiatric disorders.
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Property Value Reference
CAS Number 1254977-87-1 [4][5]
Molecular Formula C22H23F3Na4 [41[6]
Molecular Weight 400.44 g/mol [41[6]

] ) Positive Allosteric Modulator
Mechanism of Action [2][7]
(PAM) of mGlu2 Receptor

In Vitro Potency and Selectivity

The potency of INJ-42153605 at the human mGlu2 receptor has been determined through
functional assays. The compound demonstrates high selectivity for the mGlu2 receptor over

other mGlu receptor subtypes.

Assay

Value Species Assay Type Reference
Parameter
CHO cells
ECso (MGlu2 ]
17 nM Human expressing the [5161[8]
Receptor)
human receptor
Selectivity vs. Agonist/Antagoni
>50-fold - o [9]
other mGIuR st activity assays

In Vitro ADME & Safety Profile

Preclinical absorption, distribution, metabolism, and excretion (ADME) studies, along with
safety assessments, have been conducted to characterize the drug-like properties of INJ-
42153605.
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ADME/Safety
Result Assay Type Reference
Parameter
High, with no )
. o In vitro cell-based
Permeability indication of P-

glycoprotein efflux

assays (e.g., Caco-2)

hERG Inhibition

Data reported in

primary literature

Patch-clamp

[2]7]

electrophysiology

In Vivo Efficacy and Pharmacokinetics

JNJ-42153605 has demonstrated central nervous system activity in rodent models, consistent

with the modulation of the mGlu2 receptor. Its pharmacokinetic profile has been assessed in

multiple species.

Efficacy Data

. Dose / .

Model Endpoint Value Species Reference

Route
PCP-induced  Reversal of

5.4 mg/kg, EDso=5.4
Hyperlocomot  hyperlocomot Mouse [21I51[7119]
) ) s.C. mg/kg
ion ion
Sleep-Wake
Electroencep Inhibition of Effective at 3

3 mg/kg, p.o. Rat [21I51[7119]
halogram REM sleep mg/kg
(EEG)

Pharmacokinetic Parameters
L Time to Max.
] Elimination .
Species Clearance (CL) . Concentration Reference
Half-life (t1/2)
(Tmax)

Rat 35 mL/min/kg 2.7h 0.5h [6]119]
Dog 29 mL/min/kg 08-1.1h - [6]119]
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Signaling Pathway and Experimental Workflows
mGIlu2 Receptor Positive Allosteric Modulation

JNJ-42153605 acts as a positive allosteric modulator of the mGlu2 receptor, a Class C G-
protein coupled receptor (GPCR). It binds to a site on the receptor distinct from the orthosteric
binding site for glutamate. This binding enhances the receptor's response to glutamate, leading
to an increase in intracellular signaling.

Extracellular Space

@ Binds Cell Membrane Intracellular Space
Orthosteric Site ) | Activates y Inhibits Decreases Modulates o
L mGlu2 Receptor i —— Gailo Adenylyl Cyclase Downstream Signaling
losteric Site

Binds

Click to download full resolution via product page
Figure 1: Simplified signaling pathway of JNJ-42153605 as an mGlu2 PAM.

Experimental Workflow: In Vitro Potency Assay

The in vitro potency of INJ-42153605 is typically determined using a functional assay, such as
a [3*S]GTPyS binding assay, in cells expressing the recombinant human mGlu2 receptor.
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Figure 2: General workflow for determining in vitro potency.
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Experimental Workflow: In Vivo Efficacy (PCP-Induced
Hyperlocomotion)

This model assesses the potential antipsychotic-like activity of a compound by measuring its
ability to reverse the hyperlocomotor effects of phencyclidine (PCP), an NMDA receptor

antagonist.

Acclimatize mice to
the locomotor activity chambers

'

(Administer JNJ-42153605 or vehicle)

(e.g., subcutaneous injection)

Administer PCP to induce
hyperlocomotion
Record locomotor activity
(e.g., for 60-90 minutes)

'

Analyze locomotor activity data
to determine reversal of PCP effect

'

Calculate the EDso for the compound

'

End
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Figure 3: Workflow for the PCP-induced hyperlocomotion model.

Detailed Experimental Methodologies
In Vitro Potency: [3**S]GTPyS Binding Assay

This assay measures the activation of G-proteins coupled to the mGlu2 receptor. The binding
of the non-hydrolyzable GTP analog, [3°*S]GTPYS, is quantified as a measure of receptor
activation.

e Membrane Preparation: Chinese Hamster Ovary (CHO) cells stably expressing the human
mGlu2 receptor are cultured and harvested. Cell membranes are prepared by
homogenization and centrifugation.

o Assay Buffer: A buffer containing HEPES, NaCl, MgClz, GDP, and saponin is typically used.

¢ Incubation: Membranes are incubated in the assay buffer with varying concentrations of INJ-
42153605 in the presence of a fixed, sub-maximal concentration of glutamate (e.g., EC2o).

e Reaction Initiation: The reaction is initiated by the addition of [*°*S]GTPyS.

o Termination: After a defined incubation period at a controlled temperature (e.g., 30°C), the
reaction is terminated by rapid filtration through glass fiber filters to separate bound and free
radioligand.

e Quantification: The amount of bound [3>*S]GTPyS retained on the filters is quantified using
liquid scintillation counting.

o Data Analysis: Data are analyzed using non-linear regression to determine the ECso value,
which represents the concentration of INJ-42153605 that produces 50% of the maximal
response.

In Vitro Permeability: Caco-2 Assay

The Caco-2 cell monolayer model is a standard method to assess the intestinal permeability of
a compound and to identify potential substrates of efflux transporters like P-glycoprotein.[10]
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e Cell Culture: Caco-2 cells are seeded on permeable filter supports in a transwell plate and
cultured for approximately 21 days to allow for differentiation and the formation of a polarized
monolayer with tight junctions.[10]

e Monolayer Integrity: The integrity of the cell monolayer is verified by measuring the
transepithelial electrical resistance (TEER).[2]

o Transport Experiment: The experiment is performed in two directions: apical-to-basolateral
(A-B) to assess absorption, and basolateral-to-apical (B-A) to assess efflux.

e Dosing: JNJ-42153605 is added to the donor compartment (apical for A-B, basolateral for B-
A) at a defined concentration.[2]

o Sampling: At specified time points, samples are taken from the receiver compartment.

e Analysis: The concentration of INJ-42153605 in the samples is quantified using a sensitive
analytical method, typically LC-MS/MS (Liquid Chromatography with tandem mass
spectrometry).[2]

o Calculation: The apparent permeability coefficient (Papp) is calculated for both directions.
The efflux ratio (Papp B-A/ Papp A-B) is determined to assess if the compound is a
substrate for active efflux.

In Vitro Metabolism: Microsomal Stability Assay

This assay evaluates the metabolic stability of a compound in the presence of liver
microsomes, which contain a high concentration of drug-metabolizing enzymes, particularly
cytochrome P450s.[11][12][13]

e Preparation: Liver microsomes (e.g., from human, rat, or dog) are thawed and prepared in a
phosphate buffer.[11][12]

e Reaction Mixture: JNJ-42153605 is added to the microsomal solution at a specified
concentration.[11]

e Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH-
regenerating system.[11][12]
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Incubation: The mixture is incubated at 37°C. Aliquots are taken at various time points (e.g.,
0, 5, 15, 30, 60 minutes).

Reaction Termination: The reaction in each aliquot is stopped by adding a cold organic
solvent (e.g., acetonitrile), which also precipitates the proteins.[12]

Analysis: After centrifugation to remove the precipitated protein, the supernatant is analyzed
by LC-MS/MS to quantify the remaining concentration of JNJ-42153605.

Data Analysis: The rate of disappearance of the compound is used to calculate parameters
such as the in vitro half-life (t2/2) and intrinsic clearance (CLint).[11]

In Vivo Efficacy: Rat Sleep-Wake EEG Paradigm

This experiment assesses the effect of a compound on the sleep architecture in rats by

continuously recording the electroencephalogram (EEG) and electromyogram (EMG).

Animal Preparation: Rats are surgically implanted with chronic electrodes for EEG and EMG
recording and are allowed to recover.

Acclimatization: Animals are acclimatized to the recording chambers and tether system.

Baseline Recording: A baseline recording of the sleep-wake cycle is typically performed
before drug administration.

Drug Administration: JNJ-42153605 or vehicle is administered (e.g., orally).

EEG/EMG Recording: Continuous EEG and EMG recordings are taken for an extended
period (e.g., 24 hours) post-dosing.

Sleep Scoring: The recorded data is scored to identify different sleep-wake states, including
wakefulness, non-REM sleep, and REM sleep.

Data Analysis: The effects of INJ-42153605 on various sleep parameters, such as the
duration and latency of each sleep state, are analyzed and compared to baseline and
vehicle-treated animals. The inhibition of REM sleep is a key endpoint for mGlu2 receptor
modulators.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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